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Compound of Interest

Compound Name:
Fluphenazine 4-

chlorophenoxyisobutyrate ester

CAS No.: 76674-42-5

Cat. No.: B1240443

Get Quote

Target Audience: Formulation Scientists, Medicinal Chemists, and Pharmacokineticists

Application: Long-Acting Injectable (LAI) Antipsychotic Prodrug Development

Introduction & Mechanistic Rationale
Fluphenazine is a highly potent, typical antipsychotic of the phenothiazine class, utilized

primarily for the management of chronic psychoses such as schizophrenia 1. Because patient

non-adherence is a primary driver of relapse, long-acting injectable (LAI) depot formulations

are heavily relied upon in clinical settings 2. While fluphenazine decanoate and enanthate are

the historical standards—providing therapeutic coverage for 2 to 4 weeks 3—they often exhibit

an initial burst release that can trigger dose-dependent extrapyramidal symptoms (EPS) .

The development of Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) 4

represents an advanced prodrug strategy designed to smooth the pharmacokinetic (PK) profile.

By conjugating fluphenazine with clofibric acid (2-(4-chlorophenoxy)-2-methylpropanoic acid),

two distinct physicochemical advantages are achieved:
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Enhanced Lipophilicity (Depot Retention): The halogenated aromatic ring significantly

increases the oil/water partition coefficient (LogP) compared to straight-chain aliphatic

esters. This retards the partitioning of the prodrug from the lipid depot into the aqueous

interstitial fluid, prolonging the release duration.

Steric Hindrance of Hydrolysis (Systemic Smoothing): Unlike the decanoate ester, the

isobutyrate moiety possesses a gem-dimethyl group adjacent to the ester carbonyl. This

alpha-carbon branching sterically shields the ester bond from nucleophilic attack by plasma

and tissue esterases. Consequently, the prodrug exhibits a longer systemic half-life before

releasing the active fluphenazine moiety, dampening the

and minimizing burst-release toxicity 1.

Quantitative Formulation Data
To establish a baseline equivalent to the clinical standard (Fluphenazine Decanoate 25

mg/mL), the formulation must be adjusted for the increased molecular weight of the 4-

chlorophenoxyisobutyrate prodrug [[4]]().

Table 1: Physicochemical Comparison of Fluphenazine
Prodrugs

Parameter Fluphenazine Decanoate
Fluphenazine 4-
chlorophenoxyisobutyrate

CAS Number 5002-47-1 76674-42-5

Molecular Weight ( g/mol ) 591.8 634.15

Active Base Equivalent
25.0 mg prodrug = 18.48 mg

base

26.8 mg prodrug = 18.48 mg

base

Ester Type Straight-chain aliphatic
Halogenated, branched

aromatic

Steric Hindrance (

-carbon)
Low (unbranched) High (gem-dimethyl group)

Predicted Hydrolysis Rate Moderate Very Slow
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Table 2: Depot Injection Formulation Composition (per
1.0 mL)

Component Function Quantity

Fluphenazine 4-

chlorophenoxyisobutyrate

Active Pharmaceutical

Ingredient (Prodrug)
26.8 mg

Benzyl Alcohol Preservative / Co-solvent 12.0 mg (~1.2% v/v)

Sesame Oil (Refined) Non-aqueous lipid vehicle q.s. to 1.0 mL

Nitrogen Gas Antioxidant headspace q.s.

Chemical Synthesis Protocol
Objective: To synthesize the highly pure ester free base required for lipid formulation, avoiding

salt forms (e.g., dihydrochloride or bis-fumarate) which are insoluble in oil vehicles 5.

Step-by-Step Methodology:

Preparation of Clofibryl Chloride:

In a flame-dried, nitrogen-purged round-bottom flask, suspend 1.0 eq of clofibric acid in

anhydrous dichloromethane (DCM).

Add 1.5 eq of thionyl chloride (

) dropwise at 0°C, followed by a catalytic amount of DMF (1-2 drops).

Reflux the mixture for 3 hours until gas evolution ceases. Concentrate under reduced

pressure to yield crude clofibryl chloride. Self-Validation: The cessation of

and

gas evolution indicates complete conversion.

Esterification:
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Dissolve 1.0 eq of fluphenazine free base in anhydrous DCM. Add 1.5 eq of triethylamine

(TEA) to act as an acid scavenger and cool the mixture to 0°C.

Dissolve the crude clofibryl chloride in DCM and add dropwise to the fluphenazine solution

over 30 minutes.

Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor completion

via TLC (Eluent: EtOAc/Hexane 1:1).

Workup and Purification:

Quench the reaction with saturated aqueous

to neutralize unreacted acid and TEA hydrochloride.

Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine,

dry over anhydrous

, and concentrate in vacuo.

Purify the crude product via silica gel column chromatography to obtain Fluphenazine 4-

chlorophenoxyisobutyrate as a viscous, pale-yellow oil 6.
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Workflow for the chemical synthesis of Fluphenazine 4-chlorophenoxyisobutyrate prodrug.

Formulation Protocol: Depot Injection
Objective: To formulate a sterile, non-aqueous solution for deep intramuscular (IM) injection.

Sesame oil is selected for its biocompatibility and optimal viscosity, which retards the diffusion

of the highly lipophilic prodrug 7.

Step-by-Step Methodology:

Vehicle Preparation: Depyrogenate and sterilize pharmaceutical-grade sesame oil via dry

heat sterilization at 150°C for 2 hours. Allow to cool to 40°C under a sterile nitrogen

atmosphere to prevent lipid oxidation.
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Solubilization: In a Class 100 (ISO 5) cleanroom, weigh the purified Fluphenazine 4-

chlorophenoxyisobutyrate (26.8 g for a 1 L batch).

Compounding: Add the API to 800 mL of the sterilized sesame oil. Stir magnetically at 40°C

until complete dissolution is achieved. The high lipophilicity of the ester ensures rapid

solubilization.

Preservative Addition: Add 12.0 g (approx. 11.5 mL) of sterile-filtered benzyl alcohol to the

mixture. Benzyl alcohol acts as both a preservative and a co-solvent, slightly reducing the

kinematic viscosity of the oil to improve syringeability 2.

Volume Adjustment: Make up the final volume to 1000 mL with sterilized sesame oil and mix

thoroughly for 30 minutes.

Sterile Filtration & Filling: Filter the compounded solution through a 0.22 µm hydrophobic

PTFE membrane filter (compatible with lipid vehicles). Fill into sterile, amber Type I glass

ampoules (1 mL or 2 mL) and seal under a nitrogen headspace to prevent oxidative

degradation of the phenothiazine core.

Pharmacokinetic Pathway & Quality Control
The efficacy of the depot relies on a self-regulating release mechanism. The rate-limiting step

is the partitioning of the prodrug from the oil phase, followed by sterically hindered enzymatic

cleavage .

Analytical Validation:

Assay (HPLC-UV): Utilize a C18 reverse-phase column with a mobile phase of

Acetonitrile/Water (with 0.1% TFA) to quantify the ester. The UV detector should be set to

260 nm (phenothiazine absorption max).

Syringeability: The kinematic viscosity must be maintained between 30-40 cSt at 25°C to

ensure the formulation can be smoothly drawn and injected using a dry 21-gauge needle 2.
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Pharmacokinetic release and activation pathway of the sterically hindered depot prodrug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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